Cas no 639523-17-4 (3-cyclopropyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-cyclopropyl-1,2-oxazole-4-carboxylic acid
• CAS No: 639523-17-4
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 500388
• PubChem ID: 45084772
• Update Time: 2025-04-19

3-cyclopropyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-cyclopropyl-
• 3-Cyclopropylisoxazole-4-carboxylicacid
• 3-cyclopropyl-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylicacid,3-cyclopropyl-(9CI)
• EN300-181047
• F8888-4112
• AKOS022716818
• DTXSID20665695
• Z1216841456
• 3-cyclopropylisoxazole-4-carboxylic acid
• 639523-17-4
• 3-cyclopropyl-isoxazole-4-carboxylic acid
• NJEPDWZYBJIKMD-UHFFFAOYSA-N
• SCHEMBL932926
• AT22061
• DB-283770
• 4-Isoxazolecarboxylic acid, 3-cyclopropyl-

• Inchi： 1S/C7H7NO3/c9-7(10)5-3-11-8-6(5)4-1-2-4/h3-4H,1-2H2,(H,9,10)
• InChI Key： NJEPDWZYBJIKMD-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(C2CC2)=N1

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33

3-cyclopropyl-1,2-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles